Cas no 72547-44-5 (4-(4-Methyl-piperazin-1-yl)-4-oxo-butyric Acid)

• Product Name: 4-(4-Methyl-piperazin-1-yl)-4-oxo-butyric Acid
• CAS No: 72547-44-5
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• MDL: MFCD00463560
• CID: 562923
• PubChem ID: 739318
• Update Time: 2025-11-01

4-(4-Methyl-piperazin-1-yl)-4-oxo-butyric Acid Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinebutanoicacid, 4-methyl-g-oxo-
• 4-(4-Methyl-1-piperazinyl)-4-oxobutanoic acid
• 4-(4-methylpiperazin-1-yl)-4-oxobutanoic acid
• 4-(4-METHYL-PIPERAZIN-1-YL)-4-OXO-BUTYRIC ACID
• 3-(4-methylpiperazin-1-ylcarbonyl)propanoic acid
• 3-(N-methylpiperazin-1-ylcarbonyl)propanoic acid
• 4-(1-methylpiperazin-4-yl)-4-oxo butanoic acid
• 4-(4-methylpiperazin-1-yl)-4-oxobutyric acid
• 4-(4-methylpiperazinyl)-4-oxobutanoic acid
• AC1LEOIQ
• AQ-360
• butane-4'-carboxy-[1-(4'-N-methylpiperazinyl)]-carboxamide
• BRD-K51221457-001-07-8
• MFCD00463560
• 4-(4-methylpiperazin-1-yl)4-oxobutyric acid
• DTXSID10353392
• SMR000274720
• SCHEMBL3242393
• Diethoxyphosphinylthioamide
• FT-0678132
• EU-0033490
• AQ-360/04424003
• 4-(4-methylpiperazin-1-yl)-4-oxobutanoicacid
• AS-31844
• SR-01000389834
• HMS2749J06
• NZTQZEIZMMJXFG-UHFFFAOYSA-N
• AKOS000128840
• 72547-44-5
• 4-(4-methyl-piperazin-1-yl)-4-oxo-butyric acid, AldrichCPR
• SR-01000389834-1
• CS-0199771
• Oprea1_604201
• Oprea1_033337
• CBDivE_002478
• MLS000714741
• CHEMBL1892116
• CCG-103219
• STK123423
• 1-Piperazinebutanoic acid, 4-methyl-g-oxo-
• 4-(4-Methyl-piperazin-1-yl)-4-oxo-butyric Acid

• MDL： MFCD00463560
• Inchi： 1S/C9H16N2O3/c1-10-4-6-11(7-5-10)8(12)2-3-9(13)14/h2-7H2,1H3,(H,13,14)
• InChI Key： NZTQZEIZMMJXFG-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)N1CCN(C)CC1

Computed Properties

• Exact Mass: 200.11600
• Monoisotopic Mass: 200.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Density: 1.195
• Boiling Point: 393 °C at 760 mmHg
• Flash Point: 191.5 °C
• Refractive Index: 1.512
• PSA: 60.85000
• LogP: -0.49900

4-(4-Methyl-piperazin-1-yl)-4-oxo-butyric Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids

Additional information on 4-(4-Methyl-piperazin-1-yl)-4-oxo-butyric Acid

Professional Introduction to 4-(4-Methyl-piperazin-1-yl)-4-oxo-butyric Acid (CAS No. 72547-44-5)

4-(4-Methyl-piperazin-1-yl)-4-oxo-butyric Acid, identified by its Chemical Abstracts Service (CAS) number 72547-44-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the piperazine derivatives, a class of molecules widely recognized for their diverse biological activities and applications in drug development. The structural features of this compound, particularly its 4-methyl-piperazin-1-yl moiety and the presence of a carboxylic acid group at the fourth position, contribute to its unique chemical properties and potential therapeutic utilities.

The synthesis and characterization of 4-(4-Methyl-piperazin-1-yl)-4-oxo-butyric Acid have been extensively studied due to its relevance in medicinal chemistry. The compound’s structure allows for interactions with various biological targets, making it a valuable scaffold for the development of novel pharmacological agents. Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how this compound interacts with biological systems, providing insights into its potential applications.

In recent years, research has highlighted the importance of piperazine derivatives in the treatment of neurological and cardiovascular disorders. The 4-methyl-piperazin-1-yl group in 4-(4-Methyl-piperazin-1-yl)-4-oxo-butyric Acid is particularly noteworthy, as it is known to modulate neurotransmitter receptors and ion channels. This property has led to investigations into its potential use as an intermediate in the synthesis of drugs targeting conditions such as depression, anxiety, and hypertension.

The carboxylic acid functionality at the fourth position of the molecule also plays a crucial role in its chemical behavior. This group can participate in various hydrogen bonding interactions, enhancing the compound’s solubility and bioavailability. Such characteristics are essential for pharmaceutical applications, where optimal solubility is often a critical factor in drug efficacy.

Recent studies have demonstrated the compound’s utility in preclinical models as a potential therapeutic agent. For instance, researchers have explored its effects on serotonin receptor modulation, suggesting that it may have applications in treating mood disorders. Additionally, preliminary data indicate that 4-(4-Methyl-piperazin-1-yl)-4-oxo-butyric Acid could interact with cardiovascular receptors, potentially offering benefits in managing conditions related to blood pressure regulation.

The synthetic pathways for producing 4-(4-Methyl-piperazin-1-yl)-4-oxo-butyric Acid have also been optimized to improve yield and purity. Advances in green chemistry principles have encouraged the development of more sustainable synthetic routes, reducing waste and energy consumption. These efforts align with broader industry trends aimed at making pharmaceutical production more environmentally friendly.

The pharmacokinetic properties of this compound are another area of active investigation. Understanding how 4-(4-Methyl-piperazin-1-yl)-4-oxo-butyric Acid is metabolized and excreted is crucial for determining its dosing regimen and potential side effects. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to study these processes in detail, providing valuable data for drug development.

The future prospects for 4-(4-Methyl-piperazin-1-yl)-4-oxo-butyric Acid are promising, with ongoing research exploring its potential applications in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation, leading to new insights and possibly new drug candidates derived from this compound.

In conclusion, 4-(4-Methyl-piperazin-1-yl)-4-oxo-butyric Acid (CAS No. 72547-44-5) represents a significant molecule with broad implications in pharmaceutical research and development. Its unique structural features and biological activities make it a valuable candidate for further exploration, with potential applications ranging from neurological disorders to cardiovascular conditions. As research continues to uncover new aspects of this compound’s properties and interactions, its significance in the field is expected to grow.